Cas no 2228950-43-2 (3-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methoxy-3-methylbutanoic acid)

• Product Name: 3-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methoxy-3-methylbutanoic acid
• CAS No: 2228950-43-2
• MF: C₁₈H₃₃NO₅
• MW: 343.458326101303
• CID: 6056661
• PubChem ID: 165623526
• Update Time: 2025-06-11

3-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methoxy-3-methylbutanoic acid
• 2228950-43-2
• 3-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpiperidin-2-yl}-2-methoxy-3-methylbutanoic acid
• EN300-1893252

• Inchi： 1S/C18H33NO5/c1-16(2,3)24-15(22)19-11-17(4,5)10-9-12(19)18(6,7)13(23-8)14(20)21/h12-13H,9-11H2,1-8H3,(H,20,21)
• InChI Key： BBSDDTOLUVWYLW-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1CCC(C)(C)CN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.23587315g/mol
• Monoisotopic Mass: 343.23587315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methoxy-3-methylbutanoic acid

Comprehensive Overview of 3-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methoxy-3-methylbutanoic acid (CAS No. 2228950-43-2)

The compound 3-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methoxy-3-methylbutanoic acid (CAS No. 2228950-43-2) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its intricate structure, featuring a tert-butoxy carbonyl (Boc) protecting group and a 5,5-dimethylpiperidin-2-yl moiety, makes it a valuable intermediate for drug discovery. Researchers often explore its utility in modulating peptide stability and enhancing bioavailability, aligning with current trends in targeted drug delivery and prodrug design.

In recent years, the demand for Boc-protected intermediates like this compound has surged due to their role in solid-phase peptide synthesis (SPPS). The 2-methoxy-3-methylbutanoic acid segment further contributes to its versatility, enabling chiral selectivity in reactions—a hot topic in asymmetric catalysis. This aligns with frequent search queries such as "Boc-protected piperidine derivatives" and "chiral auxiliaries in drug synthesis", reflecting industry interest.

The compound’s CAS No. 2228950-43-2 is frequently cited in patent literature, particularly for applications in neurodegenerative disease research and enzyme inhibition studies. Its structural complexity allows it to act as a scaffold for designing inhibitors targeting proteases or kinases, addressing trending topics like "small molecule therapeutics for Alzheimer’s". Analytical techniques such as HPLC and NMR are critical for characterizing its purity, a common concern among researchers searching for "high-purity synthetic intermediates".

From a synthetic chemistry perspective, the tert-butoxy carbonyl group offers reversible protection for amines, a feature leveraged in combinatorial chemistry workflows. This resonates with queries like "Boc deprotection conditions" and "green chemistry alternatives for peptide synthesis". The compound’s 5,5-dimethylpiperidine core also attracts attention for its conformational rigidity, which is pivotal in 3D pharmacophore modeling—a technique gaining traction in AI-driven drug discovery.

Environmental and regulatory considerations are increasingly shaping compound usage. While 3-{1-(tert-butoxy)carbonyl-5,5-dimethylpiperidin-2-yl}-2-methoxy-3-methylbutanoic acid is not classified as hazardous, its synthesis often involves solvents like DMF or dichloromethane, prompting searches for "sustainable solvent replacements". This reflects broader industry shifts toward green chemistry principles.

In summary, this compound exemplifies the intersection of advanced synthetic chemistry and pharmaceutical innovation. Its multifaceted applications—from peptide therapeutics to catalysis—ensure its relevance in cutting-edge research, answering pressing questions in drug development and material science.